Cas no 1820685-06-0 (tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate
• CAS No: 1820685-06-0
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 3043522
• PubChem ID: 74788397
• Update Time: 2025-10-31

tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate
• 1820685-06-0
• BS-52432
• DB-433621
• E84989
• TERT-BUTYL 6-(CHLOROMETHYL)INDOLE-1-CARBOXYLATE
• tert-Butyl6-(chloromethyl)-1H-indole-1-carboxylate
• SCHEMBL18992998

• Inchi： 1S/C14H16ClNO2/c1-14(2,3)18-13(17)16-7-6-11-5-4-10(9-15)8-12(11)16/h4-8H,9H2,1-3H3
• InChI Key： WEESPQCUYZPFSJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C=CN(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

• Exact Mass: 265.0869564g/mol
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 381.3±34.0 °C at 760 mmHg
• Flash Point: 184.4±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate

Introduction to Tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate (CAS No. 1820685-06-0)

Tert-Butyl 6-(chloromethyl)-1H-indole-1-carboxylate (CAS No. 1820685-06-0) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular synthesis. This compound, characterized by its intricate structure, has garnered considerable attention due to its potential in developing novel therapeutic agents. The tert-butyl group and the chloromethyl substituent on the indole core contribute to its unique reactivity, making it a valuable intermediate in synthetic chemistry.

The indole moiety, a prominent structural feature of numerous bioactive molecules, plays a pivotal role in the pharmacological properties of this compound. Indole derivatives are widely recognized for their involvement in various biological processes, including neurotransmitter signaling and immune responses. The presence of the chloromethyl group enhances the compound's utility as a building block in organic synthesis, facilitating the formation of carbon-carbon bonds through nucleophilic addition reactions.

In recent years, researchers have explored the synthetic potential of Tert-butyl 6-(chloromethyl)-1H-indole-1-carboxylate in constructing complex molecular architectures. Its application in the synthesis of heterocyclic compounds has been particularly noteworthy, given the broad spectrum of biological activities associated with these molecules. The compound's ability to serve as a precursor for more intricate structures has made it indispensable in medicinal chemistry laboratories.

The pharmaceutical industry has shown keen interest in leveraging this compound for the development of new drugs. Its structural motifs are reminiscent of several FDA-approved medications, suggesting its potential as a pharmacophore in drug design. Specifically, the indole scaffold is found in drugs targeting neurological disorders, such as depression and Parkinson's disease, highlighting the therapeutic relevance of this compound.

Recent advancements in computational chemistry have further illuminated the synthetic pathways involving Tert-butyl 6-(chloromethyl)-1H-indole-1-carboxylate. Molecular modeling studies have demonstrated that this compound can undergo selective functionalization at multiple sites, enabling the creation of diverse derivatives with tailored biological properties. Such insights have paved the way for innovative drug discovery strategies.

The role of Tert-butyl 6-(chloromethyl)-1H-indole-1-carboxylate in medicinal chemistry extends beyond its use as a synthetic intermediate. It has been employed in the development of enzyme inhibitors and receptor ligands, underscoring its versatility in modulating biological processes. For instance, derivatives of this compound have shown promise in inhibiting enzymes implicated in inflammatory responses and cancer progression.

The chemical stability and reactivity profile of Tert-butyl 6-(chloromethyl)-1H-indole-1-carboxylate make it an attractive candidate for further exploration. Researchers have utilized this compound to develop novel catalysts and reaction conditions that enhance synthetic efficiency. Such innovations underscore its importance not only as a starting material but also as a tool for advancing synthetic methodologies.

In conclusion, Tert-butyl 6-(chloromethyl)-1H-indole-1-carboxylate (CAS No. 1820685-06-0) represents a cornerstone in pharmaceutical chemistry due to its multifaceted applications. Its structural features and reactivity make it indispensable for constructing bioactive molecules, while its role in drug development continues to evolve with emerging research findings. As the field progresses, this compound is expected to remain at the forefront of medicinal chemistry innovation.